Cas no 66921-08-2 (3H-1,2,4-TRIAZOLE-3-THIONE, 2,4-DIHYDRO-4-PHENYL-5-PROPYL-)

• Product Name: 3H-1,2,4-TRIAZOLE-3-THIONE, 2,4-DIHYDRO-4-PHENYL-5-PROPYL-
• CAS No: 66921-08-2
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 3302327
• PubChem ID: 919186
• Update Time: 2025-08-01

3H-1,2,4-TRIAZOLE-3-THIONE, 2,4-DIHYDRO-4-PHENYL-5-PROPYL- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-TRIAZOLE-3-THIONE, 2,4-DIHYDRO-4-PHENYL-5-PROPYL-
• CS-0297299
• 4-Phenyl-5-propyl-4H-1,2,4-triazole-3-thiol
• EN300-782168
• AKOS003323914
• 4H-1,2,4-Triazole-3-thiol, 4-phenyl-5-propyl-
• VCAFSRUHGDHWPK-UHFFFAOYSA-N
• 3-Mercapto-4-phenyl-5-propyl-1,2,4-triazole
• 4-Phenyl-5-propyl-4H-1,2,4-triazole-3-thiol #
• 4-phenyl-3-propyl-1H-1,2,4-triazole-5-thione
• 3-propyl-4-phenyl-5-mercapto-1,2,4-triazole
• STK402007
• 66921-08-2

• Inchi： 1S/C11H13N3S/c1-2-6-10-12-13-11(15)14(10)9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3,(H,13,15)
• InChI Key： VCAFSRUHGDHWPK-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCC)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 219.08301860Da
• Monoisotopic Mass: 219.08301860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.7Ų